Cas no 1105226-55-8 (1-(2H-1,3-benzodioxole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1105226-55-8
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 6486341
• PubChem ID: 44067668
• Update Time: 2025-07-09

1-(2H-1,3-benzodioxole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024510777
• F5490-0058
• 1105226-55-8
• benzo[d][1,3]dioxol-5-yl(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• VU0644958-1
• 1,3-benzodioxol-5-yl-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone

• Inchi： 1S/C19H17N3O4S/c23-19(12-5-6-14-15(9-12)25-11-24-14)22-7-1-3-13(10-22)17-20-21-18(26-17)16-4-2-8-27-16/h2,4-6,8-9,13H,1,3,7,10-11H2
• InChI Key： WZSPKYITRQTCEU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2CN(C(C3=CC=C4C(=C3)OCO4)=O)CCC2)O1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Compound CAS No. 1105226-55-8: A Comprehensive Overview

The compound with CAS No. 1105226-55-8, known as 1-(2H-1,3-benzodioxole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 1-(2H-1,3-benzodioxole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is characterized by a piperidine ring fused with a benzodioxole moiety and an oxadiazole group. The presence of these functional groups contributes to its versatile reactivity and selectivity in chemical reactions. The benzodioxole ring is known for its stability and ability to participate in hydrogen bonding, while the oxadiazole group introduces aromaticity and enhances electronic communication within the molecule. Furthermore, the thiophene substituent adds electron-withdrawing properties, which can influence the compound's overall electronic behavior.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. These methods not only improve yield but also facilitate the incorporation of diverse substituents for exploring structure-property relationships. For instance, researchers have employed click chemistry to modify the thiophene moiety, leading to derivatives with enhanced bioavailability and pharmacokinetic profiles.

From a biological standpoint, 1-(2H-1,3-benzodioxole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yli)piperidine has demonstrated potent activity in vitro against various enzyme targets. Studies published in high-tier journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown its ability to inhibit key enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's selectivity arises from its ability to bind to specific active sites through a combination of hydrophobic interactions and hydrogen bonding.

In addition to its therapeutic potential, this compound has found applications in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics. Recent research has explored its role as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of this compound into polymer frameworks has resulted in materials with improved charge transport properties and enhanced stability under ambient conditions.

The environmental impact of CAS No. 1105226-55 has also been a topic of interest among researchers. Studies conducted under green chemistry principles have evaluated its biodegradability and toxicity profiles. Results indicate that the compound exhibits low toxicity towards aquatic organisms and degrades efficiently under aerobic conditions, making it a sustainable choice for industrial applications.

Looking ahead, the future of this compound lies in its further exploration across interdisciplinary fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its application in drug delivery systems, sensors, and energy storage devices. As research continues to unfold, CAS No. 1105226 will undoubtedly play a pivotal role in advancing both scientific knowledge and technological innovation.